Cas no 2034346-35-3 (N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 2034346-35-3
• MF: C₂₂H₁₉NO₄S
• MW: 393.45556473732
• CID: 5334237
• Update Time: 2025-06-28

N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-(4-(thiophen-3-yl)phenyl)ethyl)-7-methoxybenzofuran-2-carboxamide
• N-[2-hydroxy-2-(4-thiophen-3-ylphenyl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide
• N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-7-methoxy-1-benzofuran-2-carboxamide

• Inchi： 1S/C22H19NO4S/c1-26-19-4-2-3-16-11-20(27-21(16)19)22(25)23-12-18(24)15-7-5-14(6-8-15)17-9-10-28-13-17/h2-11,13,18,24H,12H2,1H3,(H,23,25)
• InChI Key： RHNSFNCDAGSEOG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=CC=1)C(CNC(C1=CC2C=CC=C(C=2O1)OC)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 525
• XLogP3: 4.1
• Topological Polar Surface Area: 99.9

Additional information on N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-7-methoxy-1-benzofuran-2-carboxamide

Professional Introduction to N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-7-methoxy-1-benzofuran-2-carboxamide (CAS No. 2034346-35-3)

N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-7-methoxy-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2034346-35-3, represents a novel molecular architecture that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development.

The structural framework of this molecule is characterized by the presence of a benzofuran core, which is a well-documented scaffold in medicinal chemistry due to its versatility and biological activity. Specifically, the benzofuran moiety is substituted with a methoxy group at the 7-position, enhancing its potential interactome with biological targets. This substitution pattern is often associated with enhanced metabolic stability and improved pharmacokinetic properties, which are critical factors in the design of novel therapeutic agents.

Furthermore, the compound incorporates a thiophene ring at the 4-position of the phenyl group, which is another pharmacophore that has been extensively studied for its role in modulating biological pathways. Thiophene derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The integration of this heterocyclic system into the benzofuran core suggests that N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-7-methoxy-1-benzofuran-2-carboxamide may exhibit unique pharmacological profiles that warrant further investigation.

The amide functional group at the 2-position of the benzofuran ring adds another layer of complexity to this molecule. Amides are common pharmacophores that contribute to the solubility and bioavailability of drug candidates. The specific positioning of this amide group may influence the compound's interactions with biological targets, potentially modulating enzyme activity or receptor binding affinity. This feature makes N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-7-methoxy-1-benzofuran-2-carboxamide an intriguing subject for structure-based drug design.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs), which are often key targets in therapeutic intervention. The unique structural features of N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-7-methoxy-1-benzofuran-2-carboxamide suggest that it may have the potential to interact with PPIs. This hypothesis is supported by computational studies that have shown similar scaffolds can disrupt protein complexes involved in various disease pathways, including cancer and inflammation.

One particularly compelling aspect of this compound is its potential to serve as a lead molecule for developing targeted therapies. The combination of the benzofuran core, thiophene substitution, and amide functional group creates a multifaceted molecular entity that could interact with multiple biological targets simultaneously. This polypharmacicity is increasingly recognized as a strategy to enhance therapeutic efficacy while minimizing side effects.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like N-{2-hydroxy-2-4-(thiophen-3-yl)phenylethyl}-7-methoxy-1-benzofuran-2-carboxamide. These methodologies have allowed for rapid optimization of molecular structure, leading to improved potency and selectivity. The synthesis of this compound involves multi-step reactions that showcase the ingenuity of modern organic synthesis, including cross-coupling reactions and palladium-catalyzed transformations.

The potential applications of this compound extend beyond traditional therapeutic areas. For instance, its structural features make it a suitable candidate for developing probes used in biochemical research. Such probes can help elucidate the mechanisms of disease pathways by interacting with specific proteins or enzymes involved in these processes.

In conclusion, N-{2-hydroxy-2-4-(thiophen-3-y l)phenylethyl}-7-methoxy-l-benzofuran-Z-carboxamide (CAS No. 2034346-S5-S3) is a structurally complex and pharmacologically promising compound. Its unique combination of pharmacophores—particularly the benzofuran core substituted with a methoxy group and a thiophene ring—suggests broad therapeutic potential. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will play an increasingly important role in drug discovery and development.